2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• IUPAC Name: 2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C21H18ClN3O2S/c1-14-10-20(24-27-14)23-21(26)13-28-19-12-25(18-9-5-3-7-16(18)19)11-15-6-2-4-8-17(15)22/h2-10,12H,11,13H2,1H3,(H,23,24,26)
• InChI Key: PRXCCPMKHHDNDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl
• Molecular Formula: C21H18ClN3O2S
• Molecular Weight: 411.9 g/mol

Description

2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H18ClN3O2S and its molecular weight is 411.9. The purity is usually 95%.
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Scientific Research Applications

Intramolecular Cyclization and Synthesis of Heterocyclic Compounds

One notable application involves the intramolecular cyclization of related sulfanyl-acetamide derivatives to synthesize heterocyclic compounds. Savchenko et al. (2020) explored the reaction of chloro-N-oxoalkenyl acetamides with various thiones to form heteroarylsulfanyl acetamides. These were further converted into pyridin-ones, highlighting a pathway for creating compounds with potential biological activity (Savchenko et al., 2020).

Pharmacological Evaluation and Molecular Docking

Another study by Siddiqui et al. (2014) focused on the synthesis of N-substituted oxadiazole derivatives, including related sulfanyl-acetamides. The compounds demonstrated significant antibacterial activity, and molecular docking revealed potential binding sites, suggesting a method for designing new antibacterial agents (Siddiqui et al., 2014).

Vibrational Spectroscopy and Quantum Computational Approach

The vibrational spectroscopic signatures and the effect of rehybridization on similar sulfanyl-acetamide compounds were studied by Mary et al. (2022). Their research provides insights into the stereo-electronic interactions and stability of these compounds, offering valuable data for the development of antiviral agents (Mary et al., 2022).

Synthesis and Antimicrobial Evaluation

Research on derivatives of ethyl nipecotate, including sulfanyl-acetamide derivatives, by Nafeesa et al. (2017), demonstrated their potential as antimicrobial agents. The study provides a foundation for further exploration of these compounds in combating bacterial infections (Nafeesa et al., 2017).

Antiviral and Virucidal Activity

The synthesis and evaluation of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives for antiviral and virucidal activity against human adenovirus and ECHO-9 virus by Wujec et al. (2011) further illustrate the compound's utility in the development of novel antiviral agents (Wujec et al., 2011).